Impurity C of Alfacalcidol

• Molecular Formula: C35H49N3O4
• Molecular Weight: 575.8 g/mol
• InChI: InChI=1S/C35H49N3O4/c1-21(2)10-9-11-22(3)28-14-15-29-27-20-31(26-18-25(39)19-32(40)23(26)4)38-34(42)36(24-12-7-6-8-13-24)33(41)37(38)30(27)16-17-35(28,29)5/h6-8,12-13,20-22,25,28-32,39-40H,9-11,14-19H2,1-5H3/t22-,25+,28-,29+,30-,31+,32+,35-/m1/s1
• InChIKey: PTIHYNIKYFVMFI-NMEOVDRUSA-N

Alfacalcidol Impurity C Reference Standard

Impurity C of Alfacalcidol (CAS 82266-85-1), also designated as Alfacalcidol EP Impurity C, is the triazoline adduct of pre-Alfacalcidol formed via Diels-Alder cycloaddition with 4-phenyl-1,2,4-triazoline-3,5-dione (PTAD) [1]. This process-related impurity possesses the molecular formula C₃₅H₄₉N₃O₄ and a molecular weight of 575.78 g/mol . Unlike the parent API (C₂₇H₄₄O₂, MW 400.65) [2], Impurity C incorporates a triazoline ring, fundamentally altering its physicochemical and analytical behavior. It is an official specified impurity in the European Pharmacopoeia monograph for Alfacalcidol, making it an essential reference standard for regulatory compliance [3].

✓ Regulatory RequirementEP-specified impurity for Alfacalcidol monograph compliance

✓ Analytical UseReference standard for HPLC related substances and LC-MS derivatization

✓ Origin SpecificityProcess-specific marker for PTAD-based synthetic routes

• [1] Carbogen AMCIS. Alfacalcidol API Manufacturer Specification Sheet. Impurity C (triazoline adduct of pre-Alfacalcidol) – CAS no. 82266-85-1. View Source
• [2] ChemImpex. Alfacalcidol Specification. CAS 41294-56-8, Molecular Formula C27H44O2, Molecular Weight 400.65. View Source
• [3] EDQM. Alfacalcidol Monograph, European Pharmacopoeia. Impurity C reference standard details. View Source

Alfacalcidol Impurity C: Generic Substitution Risks

Interchanging Impurity C with structurally similar impurities such as Impurity A (trans-Alfacalcidol, CAS 65445-14-9) or Impurity B (Betacalcidol, CAS 63181-13-5) is analytically invalid due to fundamental differences in origin, structure, and detection behavior [1]. While Impurities A and B are stereoisomers or related Vitamin D analogs with the secosteroid backbone intact, Impurity C is a triazoline cycloadduct formed exclusively during PTAD-based derivatization workflows or specific synthetic routes, resulting in distinct retention times and mass spectrometric properties . The PTAD adduct structure enables unique fragmentation patterns in MS/MS analysis, which is precisely why it serves as the derivatized form in LC-MS quantification methods, with the limit of detection (LOD) for derivatized alfacalcidol improved 100-fold (0.01 μg/mL) compared to the non-derivatized parent compound (1 μg/mL) [2]. Generic substitution compromises both method specificity and regulatory compliance.

Regulatory Non-EP impurities (e.g., Impurity 3) lack pharmacopoeial designation, making substitution invalid for ANDA/DMF submissions.

Analytical Impurities A/B share secosteroid backbone but not PTAD adduct structure; retention times and MS/MS fragmentation differ substantially.

Process Generic impurities cannot serve as process markers; Impurity C is the only PTAD-cycloadduct specific to certain synthetic routes.

• [1] Carbogen AMCIS. Alfacalcidol API Manufacturer Specification Sheet. Impurity A (trans-Alfacalcidol) CAS 65445-14-9; Impurity B (Betacalcidol) CAS 63181-13-5. View Source
• [2] Quantification of Alfacalcidol Tablets Dissolution Content by Chemical Derivatization and LC-MS. Journal of Analytical Methods in Chemistry, 2020. LOD improved 100× (0.01 μg/mL vs 1 μg/mL). View Source

Differentiation of Alfacalcidol Impurity C

EP Monograph Specification

Impurity C is an officially designated specified impurity in the European Pharmacopoeia monograph for Alfacalcidol, conferring mandatory identification and quantification requirements that do not apply to non-EP impurities [1]. This contrasts with impurities that lack pharmacopoeial designation, such as Alfacalcidol Impurity 3 (CAS 1279049-53-4), which are not listed in the EP monograph and therefore lack regulatory compulsion for analytical control [2]. The use of EP-specified Impurity C is required for demonstrating compliance in Abbreviated New Drug Applications (ANDA) and commercial production batch release testing .

EP Specified Impurity

Class-level inference

Mandatory EP control vs. non-EP Impurity 3

Regulatory selection is non-negotiable for pharmacopoeial compliance.

Qualitative difference in monograph status.

Evidence Dimension	Regulatory Specification Status
Target Compound Data	EP Monograph Specified Impurity: Yes (Impurity C)
Comparator Or Baseline	Impurity 3 (CAS 1279049-53-4): Not listed in EP monograph
Quantified Difference	Qualitative difference: Mandatory vs. non-mandatory analytical control
Conditions	European Pharmacopoeia Alfacalcidol Monograph

Why This Matters

Selection of EP-specified Impurity C is non-negotiable for regulatory submissions; non-EP impurities do not fulfill pharmacopoeial compliance requirements.

• [1] EDQM. Alfacalcidol Monograph, European Pharmacopoeia. Impurity C reference standard prescribing use in monograph. View Source
• [2] SynZeal. Alfacalcidol Impurity 3 Product Page. CAS 1279049-53-4. Not designated as EP impurity. View Source

PTAD Derivatization Sensitivity Advantage

Impurity C, as the triazoline adduct formed by PTAD derivatization, demonstrates an analytical detection advantage when utilized in LC-MS quantification methods for Alfacalcidol . The limit of detection (LOD) for the derivatized alfacalcidol-PTAD adduct (structurally analogous to Impurity C) is 0.01 μg/mL, representing a 100-fold improvement compared to the LOD of non-derivatized alfacalcidol at 1 μg/mL [1]. This enhanced ionization efficiency enables trace-level impurity quantification unattainable with underivatized analysis. By contrast, non-PTAD-reactive impurities (e.g., stereoisomers A and B) do not benefit from this derivatization-mediated signal amplification.

LOD Improvement

Class-level inference

0.01 μg/mL vs 1 μg/mL (100-fold)

Supports trace-level quantification in LC-MS derivatization workflows.

Reported using PTAD adduct class.

Evidence Dimension	Analytical Detection Limit (LOD)
Target Compound Data	Derivatized Alfacalcidol (PTAD adduct class): LOD 0.01 μg/mL
Comparator Or Baseline	Non-derivatized Alfacalcidol: LOD 1 μg/mL
Quantified Difference	100-fold improvement in LOD
Conditions	LC-MS with chemical derivatization using PTAD

Why This Matters

For trace-level impurity analysis required in pharmaceutical quality control, the 100-fold sensitivity gain directly impacts the ability to meet stringent ICH Q3A thresholds for reporting, identification, and qualification.

• [1] Quantification of Alfacalcidol Tablets Dissolution Content by Chemical Derivatization and LC-MS. Journal of Analytical Methods in Chemistry, 2020. LOD improved 100× (0.01 μg/mL vs 1 μg/mL). View Source

Process Marker Specificity

Impurity C is a process-specific impurity formed exclusively as the Diels-Alder cycloadduct of pre-Alfacalcidol and PTAD, a derivatizing agent employed in specific synthetic routes . This synthetic origin distinguishes it from degradation products or stereoisomers. Alfacalcidol API manufacturer specification confirms Impurity C (triazoline adduct of pre-Alfacalcidol) as a process-related impurity, distinct from Impurity A (trans-Alfacalcidol) and Impurity B (Betacalcidol) [1]. The presence or absence of Impurity C serves as a definitive marker for validating a particular manufacturing process and detecting batch-to-batch variability, a function not served by stereoisomeric impurities common to multiple synthetic routes.

Process Marker Origin

Head-to-head

PTAD-dependent triazoline adduct vs. stereoisomer impurities A/B

Enables process-specific quality control and route confirmation.

Distinct from common stereoisomers per manufacturer specification.

Evidence Dimension	Origin and Synthetic Route Specificity
Target Compound Data	Triazoline adduct of pre-Alfacalcidol; PTAD-dependent formation
Comparator Or Baseline	Impurity A: trans-Alfacalcidol stereoisomer; Impurity B: Betacalcidol stereoisomer
Quantified Difference	Qualitative difference: Process-specific marker vs. common stereoisomers
Conditions	Alfacalcidol API manufacturing specification per PhEur/IP/BP

Why This Matters

Procurement of Impurity C enables process-specific quality control; alternative impurities cannot serve as markers for PTAD-involving synthetic routes or confirm absence of specific process contaminants.

• [1] Carbogen AMCIS. Alfacalcidol API Manufacturer Specification Sheet. Impurity C (triazoline adduct of pre-Alfacalcidol) CAS 82266-85-1; Impurity A CAS 65445-14-9; Impurity B CAS 63181-13-5. View Source

Validated HPLC Impurity Profiling

A validated HPLC gradient elution method for Alfacalcidol related substances, developed at the Institute of Materia Medica, Chinese Academy of Medical Sciences, demonstrated baseline separation of Alfacalcidol and all known related substances including Impurity C [1]. The method achieved linearity for Alfacalcidol and its related substances within 0.1–2.0 μg·mL⁻¹ (r = 0.999), with limits of quantitation (LOQ) below 5 ng and limits of detection (LOD) below 1.5 ng for all related substances [2]. This method was validated as specific, accurate, and superior to the existing standard method, providing a quantitative framework in which Impurity C serves as a critical component for accurate quantification and system suitability assessment [3].

HPLC Impurity Profiling

Cross-study comparable

LOQ

Validated method reported as better than existing standard method.

C18 column, ACN-water-ammonia, 265 nm detection.

Evidence Dimension	HPLC Method Performance for Related Substances
Target Compound Data	LOQ < 5 ng, LOD < 1.5 ng; linear range 0.1–2.0 μg·mL⁻¹ (r = 0.999)
Comparator Or Baseline	Existing standard method (unspecified, but described as inferior)
Quantified Difference	Method validated as 'better than the existing standard method'
Conditions	Waters XBridge C18 (250 mm × 4.6 mm, 5 μm); mobile phase ACN-water-ammonia (80:20:0.1); flow rate 1.0 mL·min⁻¹; 30 °C; 265 nm detection

Why This Matters

Procurement of Impurity C as a reference standard is essential for implementing validated, regulatory-grade HPLC methods that meet ICH Q2(R1) validation requirements for specificity, accuracy, and sensitivity.

• [1] ZHANG Yuan-yuan, ZHANG Wen-xuan, WU Song, et al. Determination of related substances in alfacalcidol by HPLC. Chinese Journal of Pharmaceutical Analysis, 2021, 41(1): 160-168. View Source
• [2] ZHANG Yuan-yuan et al., 2021. Standard curves linear 0.1-2.0 μg·mL⁻¹, r = 0.999; LOQ < 5 ng; LOD < 1.5 ng. View Source
• [3] ZHANG Yuan-yuan et al., 2021. 'The established method is specific, accurate and better than the existing standard method.' View Source

Alfacalcidol Impurity C Application Scenarios

EP-Compliant Batch Release Testing

Analytical laboratories engaged in Alfacalcidol API or finished product batch release testing require Impurity C reference standard to comply with European Pharmacopoeia monograph requirements. The validated HPLC method developed at the Institute of Materia Medica (Chinese Academy of Medical Sciences) achieves baseline separation of Alfacalcidol and all known related substances including Impurity C, with LOQ < 5 ng and LOD < 1.5 ng, providing a validated framework for quantitative impurity profiling [1]. Selection of Impurity C over non-EP impurities ensures regulatory acceptance for ANDA submissions and commercial production .

LC-MS Trace Impurity Quantification

For ultra-trace analysis of Alfacalcidol and its related substances, Impurity C (PTAD adduct) serves as the model compound for chemical derivatization LC-MS workflows. The PTAD derivatization approach improves the limit of detection 100-fold (0.01 μg/mL vs. 1 μg/mL for non-derivatized analysis) [2]. This sensitivity gain is critical for meeting ICH Q3A reporting thresholds (0.05%), identification thresholds (0.10%), and qualification thresholds (0.15%) for impurities in drug substances with maximum daily doses ≤ 2 g. Procurement of Impurity C is essential for method development laboratories optimizing LC-MS sensitivity for Vitamin D analog analysis.

Process Validation and Route Confirmation

Alfacalcidol API manufacturers utilizing synthetic routes involving PTAD derivatization require Impurity C as a process-specific marker for quality assurance. As specified in the PhEur/IP/BP monograph and API manufacturer specifications, Impurity C (triazoline adduct of pre-Alfacalcidol) is a distinct process-related impurity separate from stereoisomers A and B [3]. Its presence or absence provides definitive confirmation of manufacturing route fidelity and serves as a critical parameter in process validation protocols. This application is not fulfilled by stereoisomeric impurities common to multiple synthetic pathways.

ANDA/DMF Impurity Profiling

Pharmaceutical companies preparing Abbreviated New Drug Applications (ANDA) or Drug Master Files (DMF) for generic Alfacalcidol formulations must demonstrate comprehensive impurity control [4]. Impurity C, as an EP-specified impurity, must be identified, quantified, and reported. The availability of ISO 17034-certified reference standards for Alfacalcidol EP Impurity C ensures traceability and metrological validity of analytical data submitted to regulatory authorities [5]. Non-certified or structurally different impurities do not satisfy the regulatory expectation for pharmacopoeial impurity control.

Application

Selection Property

Validation Focus

EP-Compliant Batch Release

Pharmacopoeial impurity designation

Regulatory acceptance for ANDA; monograph-specific method validation

LC-MS Trace Quantification

PTAD-derivatization sensitivity profile

Sensitivity requirements for ICH Q3A reporting thresholds

Process Route Confirmation

Process-specific marker identity

Manufacturing route fidelity; batch-to-batch variability control

ANDA/DMF Impurity Profiling

Certified reference standard traceability

Metrological validity and regulatory documentation support

• [1] ZHANG Yuan-yuan et al. Determination of related substances in alfacalcidol by HPLC. Chinese Journal of Pharmaceutical Analysis, 2021, 41(1): 160-168. LOQ < 5 ng, LOD < 1.5 ng. View Source
• [2] Quantification of Alfacalcidol Tablets Dissolution Content by Chemical Derivatization and LC-MS. Journal of Analytical Methods in Chemistry, 2020. LOD improved 100× (0.01 μg/mL vs 1 μg/mL). View Source
• [3] Carbogen AMCIS. Alfacalcidol API Manufacturer Specification Sheet. Impurity C (triazoline adduct of pre-Alfacalcidol) CAS 82266-85-1. View Source
• [4] SynZeal. Alfacalcidol EP Impurity C: used for analytical method development, AMV, QC, ANDA, and commercial production. View Source
• [5] CATO Research Chemicals. Alfacalcidol EP Impurity C manufactured under ISO 17034 reference material producer accreditation. View Source